Cas no 141022-99-3 (PACOCF3)

Pacocf3 (palmityltrifluoromethylketone) is a selective phospholipase A2 inhibitor with an IC50 of 3.8 μ M. Pacocf3 alters Ca2 + signaling in renal tubular cells

PACOCF3 structure

Product Name:PACOCF3

CAS No:141022-99-3

Molecular Formula:C₁₇H₃₁F₃O

Molecular Weight:308.422656297684

CID:824802

PubChem ID:329820334

PACOCF3 Properties

Names and Identifiers

- PACOCF3
- 1,1,1-TRIFLUOROHEPTADECANE-2-ONE
- Palmityl Trifluoromethyl Ketone
- 1,1,1-trifluoroheptadecan-2-one
- PACOCF3 Pentadecyl trifluoromethyl ketone
- Pentadecyl trifluoromethyl ketone
- PTK
- CAKB
- FAK2
- FADK2
- CADTK
- PTK2B
- RAFTK
- PACOCF?
- 1,1,1-TRIFLUORO-2-HEPTADECANONE
- SR-01000597566-1
- 2-Heptadecanone, 1,1,1-trifluoro-
- palmityl trifluoromethyl ketone
- Tocris-1460
- 1,1,1-Trifluoro-2-heptadecanone
- Palmityl trifluoromethyl ketone, phosholipase A2 inhibitor
- AKOS017343267
- BRD-K05677083-001-05-4
- PACOCF - CAS 141022-99-3
- CS-0029301
- J-007449
- DTXSID00274441
- SCHEMBL4653611
- HMS3649G09
- 141022-99-3
- HSCI1_000022
- 1,1,1-Trifluoro-2-heptadecanone #
- SR-01000597566
- HMS3412D05
- CHEBI:186740
- MS-24476
- CHEMBL99344
- SR-01000597566-2
- HMS3267L18
- HMS3676D05
- Palmityltrifluorometylketone
- 1,1,1-triluoroheptadecan-2-one
- BDBM50085494
- HY-108607
- NCGC00025171-01
- Palmityl trifluoromethylketone
- MFCD00797669
- 1,1,1-Trifluoro-heptadecan-2-oneor(Palmitoyl trifluoromethyl ketone (PTK))
- Palmityltrifluoromethylketone
- +Expand
- MDL： MFCD00797669
- InChIKey： MAHYXYTYTLCTQD-UHFFFAOYSA-N
- Inchi： 1S/C17H31F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(21)17(18,19)20/h2-15H2,1H3
- SMILES： FC(C(CCCCCCCCCCCCCCC)=O)(F)F

Computed Properties

Exact Mass: 308.23300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 15
Monoisotopic Mass: 308.23270009g/mol
Heavy Atom Count: 21
Complexity: 502
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 54

Experimental Properties

LogP: 6.59910
PSA: 17.07000
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Color/Form: 10 mg/mL in ethanol
Color/Form: solid
Solubility: Not determined

PACOCF3 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001G7H-1mg	2-Heptadecanone, 1,1,1-trifluoro-	141022-99-3	≥98%	1mg	$52.00	2024-06-21
A2B Chem LLC	AA66861-1mg	2-Heptadecanone, 1,1,1-trifluoro-	141022-99-3	≥98%	1mg	$13.00	2024-04-20
Ambeed	A1209719-5mg	1,1,1-Trifluoroheptadecan-2-one	141022-99-3	97%	5mg	$50.0
TRC	P132085-25mg	PACOCF3	141022-99-3		25mg	$133.00	2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P275135-50mg	PACOCF3	141022-99-3	95%	50mg	¥1699.90	2023-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-201414-10 mg	PACOCF3,	141022-99-3	≥98%	10mg	￥752.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci17670-1mg	PACOCF3	141022-99-3	98%	1mg	￥160.00	2023-09-09

PACOCF3 Suppliers

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

PACOCF3 Related Literature

1. Front cover

Analyst, 2015,140, 2047-2047
2. The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†

Yu-Chen Wei,Tsan-Yao Chen,Chen-Wei Liu,Ting-Shan Chan,Jyh-Fu Lee,Chih-Hao Lee,Tsang-Lang Lin,Kuan-Wen Wang Catal. Sci. Technol., 2012,2, 1654-1664
3. Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Zhifu Liu,Qinghong Zhang,Hongzhi Wang,Yaogang Li Chem. Commun., 2011,47, 12801-12803
4. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
5. New insights into the degradation mechanism of ibuprofen in the UV/H2O2 process: role of natural dissolved matter in hydrogen transfer reactions†

Zhezheng Ding,Jiahui Zhang,Timing Fang,Guohui Zhou,Xiao Tang,Yan Wang,Xiaomin Liu Phys. Chem. Chem. Phys., 2023,25, 30687-30696
6. Facile synthesis of nickel hydroxide–graphene nanocomposites for insulin detection with enhanced electro-oxidation properties

Yuqing Lin,Lianglu Hu,Linbo Li,Keqing Wang RSC Adv., 2014,4, 46208-46213
7. Co9S8 embedded into N/S doped carbon composites: in situ derivation from a sulfonate-based metal–organic framework and its electrochemical properties†

J. Mater. Chem. A, 2019,7, 10331-10337
8. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
9. Switchable dispersivity and molecular-trapping performance of mesostructured CaCO3–thermosensitive polymer composite microspheres

Atsuharu Inoue,Hitoshi Tamagawa,Yuya Oaki,Sadahito Aoshima,Hiroaki Imai J. Mater. Chem. B, 2015,3, 3604-3608
10. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100

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